Cas no 1209539-74-1 (3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide
• CAS No: 1209539-74-1
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 6421100
• PubChem ID: 45511037
• Update Time: 2025-05-28

3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]pyrazole-4-carboxamide
• F2493-2639
• 3-methoxy-1-methyl-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-1H-pyrazole-4-carboxamide
• AKOS024652262
• 1209539-74-1
• 3-methoxy-1-methyl-N-((5-(p-tolyl)isoxazol-3-yl)methyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C17H18N4O3/c1-11-4-6-12(7-5-11)15-8-13(20-24-15)9-18-16(22)14-10-21(2)19-17(14)23-3/h4-8,10H,9H2,1-3H3,(H,18,22)
• InChI Key： IDQWNMUXKNNAGB-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC2C=C(C3=CC=C(C)C=C3)ON=2)=O)C(OC)=N1

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide (CAS No. 1209539-74-1)

3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide (CAS No. 1209539-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole-carboxamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for this compound under keywords such as "pyrazole-4-carboxamide synthesis", "oxazole derivatives in drug discovery", and "CAS 1209539-74-1 applications", reflecting its relevance in modern scientific inquiries.

The molecular structure of 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide incorporates a methoxy group, a methyl-substituted oxazole ring, and a pyrazole core, making it a versatile scaffold for medicinal chemistry. Recent studies highlight its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeting signal transduction pathways for therapeutic development. Searches like "oxazole-pyrazole hybrid compounds" and "kinase inhibitor design 2023" often lead to discussions about this compound's role in cutting-edge research.

From a synthetic perspective, CAS 1209539-74-1 exemplifies advancements in heterocyclic chemistry. Its preparation typically involves multi-step reactions, including condensation, cyclization, and amide coupling, topics frequently queried in academic and industrial forums. The compound's solubility and stability profiles are also critical for formulation scientists, as evidenced by search trends around "carboxamide physicochemical properties" and "drug-like molecule optimization".

In agrochemical contexts, derivatives of 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide have been explored for their pesticidal activity, particularly against resistant insect strains. This aligns with global demands for sustainable crop protection solutions, a hot topic in queries like "next-generation agrochemicals" and "environmentally friendly pesticides". The compound's mode of action studies often intersect with discussions on nicotinic acetylcholine receptor modulation.

Analytical characterization of CAS 1209539-74-1 employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, with researchers frequently searching for "pyrazole derivative purity analysis" or "oxazole compound identification methods". The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting quality control in industrial settings.

Emerging applications in material science have also been reported, where the π-conjugated system of this molecule contributes to organic semiconductor research. This connects to trending searches about "small molecule electronics" and "functional heterocycles for optoelectronics", demonstrating the compound's interdisciplinary significance.

Regulatory aspects of 3-methoxy-1-methyl-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-1H-pyrazole-4-carboxamide are frequently addressed in REACH compliance discussions and patent literature, with particular attention to its environmental fate and toxicological thresholds. These considerations are crucial for industrial scale-up, as reflected in queries like "carboxamide derivative safety assessment".

In conclusion, CAS 1209539-74-1 represents a compelling case study in how molecular innovation bridges multiple scientific domains. Its continued exploration responds to contemporary challenges in drug discovery, agricultural science, and advanced materials, making it a subject of persistent interest across research communities worldwide.